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Compound of Interest

Compound Name: Furan-3-ylethynyltrimethylsilane

Cat. No.: B1316097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. It is not a substitute for a formal Safety Data Sheet (SDS) and should be

used in conjunction with official safety documentation and a thorough risk assessment before

handling Furan-3-ylethynyltrimethylsilane.

Introduction
Furan-3-ylethynyltrimethylsilane (CAS No. 465521-19-1) is a heterocyclic building block

utilized in organic synthesis, particularly in the construction of more complex molecules for

pharmaceutical and materials science research. Its structure incorporates a furan ring, an

ethynyl group, and a trimethylsilyl moiety, each contributing to its reactivity and potential

hazards. This guide provides a comprehensive overview of the known safety, handling, and

precautionary measures for this compound, based on available data.

Physicochemical and Safety Data
The following tables summarize the key quantitative data for Furan-3-
ylethynyltrimethylsilane.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₉H₁₂OSi [1]

Molecular Weight 164.28 g/mol [1]

Boiling Point 184-186 °C (lit.)

Density 0.906 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.4910 (lit.)

Flash Point 65 °C (149 °F)

Table 2: Hazard Identification and Classification

Parameter Classification Reference

GHS Pictogram

Signal Word Warning

Hazard Statements (H-codes)

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.H413: May

cause long lasting harmful

effects to aquatic life.

Precautionary Statements (P-

codes)

P261, P264, P271, P273,

P302+P352,

P305+P351+P338

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3, Aquatic Chronic 4

Target Organs Respiratory system

Potential Hazards and Toxicological Profile
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While specific toxicological data for Furan-3-ylethynyltrimethylsilane is limited, the presence

of the furan moiety warrants significant caution.

Furan Moiety: Furan itself is classified as a possible human carcinogen (Group 2B) and is

known to be a hepatotoxic agent.[2][3] The furan ring can be metabolized in vivo to reactive

intermediates that can be toxic.[4] Chronic exposure to furan has been shown to cause liver

cancer in animals.[3][5]

Irritation: As indicated by the GHS classification, this compound is an irritant to the skin,

eyes, and respiratory tract. Direct contact should be avoided.

Alkynylsilane Group: While the trimethylsilyl group generally imparts greater stability to

terminal alkynes, caution is still advised.[6][7] A reported explosion involving

(trimethylsilyl)acetylene under oxidative coupling conditions was attributed to static electricity,

not thermal instability.[6][7]

Safe Handling and Storage
A logical workflow for the safe handling of Furan-3-ylethynyltrimethylsilane is depicted below.
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Caption: Safe Handling Workflow for Furan-3-ylethynyltrimethylsilane.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are mandatory.
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Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile)

should be worn.

Respiratory Protection: All handling of this volatile liquid should be conducted in a certified

chemical fume hood to avoid inhalation of vapors.

Engineering Controls
Work should be performed in a well-ventilated area, preferably within a chemical fume hood.

An eyewash station and safety shower should be readily accessible.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

The compound should be stored under an inert atmosphere, such as argon, to prevent

degradation.[8]

Keep away from heat, sparks, and open flames.

Emergency Procedures
First-Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: The compound is a combustible liquid. Vapors may form explosive

mixtures with air and can travel to a source of ignition and flash back.[5] Upon combustion, it

may produce hazardous decomposition products including carbon oxides and silicon oxides.

Experimental Protocol Example
The following is an example of a synthetic procedure where Furan-3-ylethynyltrimethylsilane
is used as a reagent. This is for informational purposes only and should be adapted and

assessed for safety by the user.

Reaction: 1,3-Dipolar Cycloaddition

This reaction is described in the synthesis of 3-triazole-thiogalactosides.

Procedure: To a solution of p-methylphenyl 3-azido-3-deoxy-1-thio-β-D-galactopyranoside

and CuI (0.25 equivalents) in acetonitrile (MeCN), Furan-3-ylethynyltrimethylsilane (1.5

equivalents) is added. The reaction mixture is stirred at room temperature for a specified

time (e.g., 8 hours).

Work-up: The reaction mixture is typically concentrated, and the product is purified by

chromatography.

Note: This protocol is a brief summary. For detailed experimental conditions, refer to the

original publication. All steps should be performed in a chemical fume hood with appropriate

PPE.

Disposal Considerations
Dispose of Furan-3-ylethynyltrimethylsilane and any contaminated materials as hazardous

waste in accordance with all applicable local, state, and federal regulations. Do not allow the

material to enter drains or waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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